Adenosine, 2'-O-[(1,1-dimethylethyl)dimethylsilyl]-
Overview
Description
Adenosine, 2’-O-[(1,1-dimethylethyl)dimethylsilyl]- is a chemical compound . It is a derivative of adenosine, which is a naturally occurring purine nucleoside that plays crucial roles in biochemical processes, such as energy transfer and signal transduction .
Synthesis Analysis
The synthesis of adenosine derivatives often involves coupling reactions . For instance, the preparation of 2-amino 2’-desoxytubercidine and 2-aminotubercidine involves the condensation of 3,5-di-O-(p-tolyl)-α-d-pentafuranosylchloride and 5-O-[(1,1-dimethylethyl)dimethylsilyl]-2,3-O-(1-methylethyliden)-α-d-ribofuranosylchloride with the halopurine under Michael conditions .Molecular Structure Analysis
The molecular structure of Adenosine, 2’-O-[(1,1-dimethylethyl)dimethylsilyl]- is complex. It consists of an adenine attached to a ribose via a β-N9-glycosidic bond .Chemical Reactions Analysis
Adenosine and its derivatives are involved in a variety of biochemical reactions. They are essential components of DNA, RNA, cofactors, and a variety of antiviral and antineoplastic drugs .Physical and Chemical Properties Analysis
The physical and chemical properties of Adenosine, 2’-O-[(1,1-dimethylethyl)dimethylsilyl]- include a boiling point of 572.8±60.0 °C (predicted), a density of 1.28±0.1 g/cm3 (Temp: 20 °C; Press: 760 Torr) (predicted), and a pKa of 13.09±0.60 (predicted) .Mechanism of Action
The mechanism of action of adenosine and its derivatives often involves the depression of SA & AV nodal activity and antagonism of cAMP-mediated catecholamine stimulation of ventricular muscle. This leads to negative chronotropy and dromotropy. Adenosine acts as a direct agonist at specific cell membrane receptors (A1 & A2). The A1 receptor is coupled to K+ channels by a guanine nucleotide-binding protein in supraventricular tissue .
Properties
IUPAC Name |
(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-4-[tert-butyl(dimethyl)silyl]oxy-2-(hydroxymethyl)oxolan-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27N5O4Si/c1-16(2,3)26(4,5)25-12-11(23)9(6-22)24-15(12)21-8-20-10-13(17)18-7-19-14(10)21/h7-9,11-12,15,22-23H,6H2,1-5H3,(H2,17,18,19)/t9-,11-,12-,15-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYYHTFUFYVROBD-SDBHATRESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OC1C(C(OC1N2C=NC3=C(N=CN=C32)N)CO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[Si](C)(C)O[C@@H]1[C@@H]([C@H](O[C@H]1N2C=NC3=C(N=CN=C32)N)CO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27N5O4Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30572907 | |
Record name | 2'-O-[tert-Butyl(dimethyl)silyl]adenosine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30572907 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
381.50 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
69504-13-8 | |
Record name | 2'-O-[tert-Butyl(dimethyl)silyl]adenosine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30572907 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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